Cas no 952041-37-1 ((2-(Trifluoromethyl)biphenyl-4-yl)methanol)

• Product Name: (2-(Trifluoromethyl)biphenyl-4-yl)methanol
• CAS No: 952041-37-1
• MF: C₁₄H₁₁F₃O
• MW: 252.231754541397
• CID: 4997790
• Update Time: 2025-07-22

(2-(Trifluoromethyl)biphenyl-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(Trifluoromethyl)biphenyl-4-yl)methanol
• [4-phenyl-3-(trifluoromethyl)phenyl]methanol
• 2-[1-PHENYL-METH-(E)-YLIDENE]-SUCCINICACIDDIETHYLESTER

• Inchi： 1S/C14H11F3O/c15-14(16,17)13-8-10(9-18)6-7-12(13)11-4-2-1-3-5-11/h1-8,18H,9H2
• InChI Key： RUEDPPRYXFEATB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C=CC=1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (2-(Trifluoromethyl)biphenyl-4-yl)methanol

Comprehensive Overview of (2-(Trifluoromethyl)biphenyl-4-yl)methanol (CAS No. 952041-37-1): Properties, Applications, and Industry Insights

(2-(Trifluoromethyl)biphenyl-4-yl)methanol (CAS No. 952041-37-1) is a fluorinated aromatic alcohol with significant relevance in pharmaceutical and material science research. This compound, characterized by its biphenyl core and trifluoromethyl substituent, has garnered attention for its unique physicochemical properties and versatile applications. The presence of the methanol functional group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent trends in drug discovery highlight the growing demand for fluorinated compounds like (2-(Trifluoromethyl)biphenyl-4-yl)methanol. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity—key factors driving its use in small-molecule therapeutics. Researchers frequently search for "fluorinated biphenyl derivatives" or "CAS 952041-37-1 applications," reflecting its niche yet expanding role in medicinal chemistry.

From a structural perspective, the trifluoromethyl group contributes to lipophilicity and electron-withdrawing effects, while the hydroxymethyl moiety offers a handle for further derivatization. This dual functionality enables applications in ligand design, polymer modification, and catalysis. Analytical techniques such as HPLC and NMR are typically employed to verify its purity, with industry standards requiring ≥95% purity for research-grade material.

Environmental and regulatory considerations are increasingly shaping compound usage. While 952041-37-1 isn’t classified as hazardous under major chemical inventories, proper laboratory safety protocols must be followed. Sustainable synthesis methods for such organofluorine compounds are gaining traction, aligning with green chemistry principles—a topic frequently queried in academic forums.

Market analyses indicate rising procurement of (2-(Trifluoromethyl)biphenyl-4-yl)methanol by contract research organizations (CROs) and pharmaceutical innovators. Its utility in developing kinase inhibitors and GPCR-targeted drugs has been documented in recent patent literature. Storage recommendations typically suggest inert atmospheres at 2-8°C to maintain stability.

Future research directions may explore its potential in electronic materials, given the electron-deficient nature of the trifluoromethyl-biphenyl system. Cross-disciplinary studies combining computational chemistry with experimental validation could unlock novel applications, addressing current search trends like "fluorinated building blocks for OLEDs."